Cas no 942189-77-7 (methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate)

methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate structure
942189-77-7 structure
Product Name:methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate
CAS No:942189-77-7
MF:C8H15NO3
MW:173.209602594376
MDL:MFCD20668971
CID:1122360
PubChem ID:59511362
Update Time:2025-04-20

methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-(methoxymethyl)-3-Pyrrolidinecarboxylic acid methyl ester
    • SCHEMBL2470817
    • 942189-77-7
    • CDHPYWUCTLWZFU-UHFFFAOYSA-N
    • methyl3-(methoxymethyl)pyrrolidine-3-carboxylate
    • EN300-234221
    • methyl 3-(methoxymethyl)pyrrolidine-3-carboxylate
    • 3-methoxymethyl-pyrrolidine-3-carboxylic acid methyl ester
    • Methyl 3-(methoxymethyl)-3-pyrrolidinecarboxylate
    • DB-417066
    • MDL: MFCD20668971
    • Inchi: 1S/C8H15NO3/c1-11-6-8(7(10)12-2)3-4-9-5-8/h9H,3-6H2,1-2H3
    • InChI Key: CDHPYWUCTLWZFU-UHFFFAOYSA-N
    • SMILES: O(C)CC1(C(=O)OC)CNCC1

Computed Properties

  • Exact Mass: 173.10519334g/mol
  • Monoisotopic Mass: 173.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 215.2±25.0 °C at 760 mmHg
  • Flash Point: 83.9±23.2 °C
  • Vapor Pressure: 0.2±0.4 mmHg at 25°C

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